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Compound of Interest

Compound Name: DIPSO sodium salt

Cat. No.: B022819 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This guide provides a comprehensive overview of the safety data available for DIPSO sodium
salt (CAS RN: 102783-62-0), a zwitterionic biological buffer. The information is intended to

support risk assessments and ensure safe handling in a laboratory setting.

Introduction to DIPSO Sodium Salt
DIPSO (3-[N,N-Bis(2-hydroxyethyl)amino]-2-hydroxypropanesulfonic acid) and its sodium salt

are part of a group of buffers known as "Good's buffers".[1][2][3] These buffers were specifically

developed for biological and biochemical research due to their favorable characteristics, which

include pKa values near physiological pH, high water solubility, and minimal interference with

biological reactions.[1][3][4] DIPSO sodium salt is commonly used as a buffering agent in cell

culture media, enzyme assays, and various diagnostic tests.[5]

Physicochemical and General Properties
DIPSO sodium salt is a white powder that is highly soluble in water.[1] Its properties make it a

versatile buffer for a variety of research applications.
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Property Value Reference

CAS Number 102783-62-0 [6][7]

Molecular Formula C₇H₁₆NNaO₆S [6][7]

Molecular Weight 265.26 g/mol [6]

Appearance White powder

pKa (25°C) 7.6

Useful pH Range 7.0 - 8.2

Synonyms

3-[N,N-

Bis(hydroxyethyl)amino]-2-

hydroxypropanesulphonic acid

sodium salt

[6]

Toxicological Profile
A thorough review of publicly available safety data sheets and toxicological literature indicates

that specific toxicity studies for DIPSO sodium salt are largely unavailable. Most safety data

sheets report "no data available" for acute toxicity, skin and eye irritation, and carcinogenicity.

General Toxicity of Good's Buffers
Good's buffers were designed to be biochemically inert and have low toxicity.[2][4][8] However,

recent research has raised concerns about the potential for some of these buffers, such as

HEPES, to generate reactive oxygen species (ROS) when exposed to visible light, which can

lead to cytotoxicity.[9] While these effects have not been specifically documented for DIPSO
sodium salt, it is a prudent consideration for researchers using this buffer in photosensitive

applications.

Quantitative Toxicity Data
Specific quantitative toxicity data, such as LD50 (median lethal dose) or LC50 (median lethal

concentration), for DIPSO sodium salt are not available in the reviewed literature. For context,

the table below provides toxicity data for sodium chloride, a simple salt. It is crucial to
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understand that this data is for comparative purposes only and does not reflect the toxicity of

DIPSO sodium salt.

Table of Acute Toxicity Data for Sodium Chloride (for reference only)

Parameter Value Species Reference

LD50 (Oral) >2000 mg/kg Rat

LD50 (Dermal) >5000 mg/kg

Hazard Identification and Classification
Based on available Safety Data Sheets (SDS), DIPSO sodium salt is not classified as a

hazardous substance according to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).[10]

Hazard Class Classification

Acute Toxicity (Oral, Dermal, Inhalation) Not Classified

Skin Corrosion/Irritation Not Classified

Serious Eye Damage/Eye Irritation Not Classified

Respiratory or Skin Sensitization Not Classified

Germ Cell Mutagenicity Not Classified

Carcinogenicity Not Classified

Reproductive Toxicity Not Classified

Some suppliers suggest that it may be irritating to the eyes, respiratory system, and skin.[11]

First Aid Measures
In the event of exposure to DIPSO sodium salt, the following first aid measures are

recommended.
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Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[12]

[13]

Skin Contact: Wash the affected area with soap and plenty of water.[13] If irritation persists,

seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[14][15] Seek medical attention.

Ingestion: Rinse the mouth with water. Do not induce vomiting.[14] Seek medical attention if

large quantities have been ingested or if symptoms develop.

A decision-making workflow for first aid is provided below.

Exposure Occurs Type of Exposure?

InhalationInhalation

Skin Contact
Skin

Eye Contact

Eye

Ingestion
Ingestion

Move to Fresh Air

Wash with Soap & Water

Flush Eyes with Water (15 min)

Rinse Mouth with Water

Symptoms Persist?

Seek Medical Attention

Yes

Click to download full resolution via product page

First Aid Decision Workflow for DIPSO Sodium Salt Exposure.

Safe Handling and Storage
Handling
Standard laboratory procedures should be followed when handling DIPSO sodium salt.[16]

[17] This includes avoiding the formation of dust and aerosols, and ensuring adequate

ventilation.[16]
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A general workflow for the safe handling of chemical powders like DIPSO sodium salt is
illustrated below.

Preparation

Don Appropriate PPE

Prepare Workspace
(e.g., Fume Hood)

Weighing

Carefully Transfer Powder

Dissolution

Add Solvent and Mix

Cleanup

Decontaminate Surfaces

Dispose of Waste Properly

Remove PPE

Procedure Complete
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Safe Handling Workflow for DIPSO Sodium Salt Powder.

Storage
Store DIPSO sodium salt in a tightly closed container in a dry and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE)
The following PPE is recommended when handling DIPSO sodium salt, particularly in its

powdered form.

Protection Type Specification

Eye/Face Protection
Safety glasses with side shields or chemical

goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile) and a

laboratory coat.

Respiratory Protection

Generally not required under normal use with

adequate ventilation. If dust is generated, a

NIOSH-approved respirator may be necessary.

Experimental Protocols for Safety Assessment
In the absence of specific toxicity data for DIPSO sodium salt, standardized protocols would

be employed to assess its safety.

Acute Oral Toxicity Assessment (OECD Guideline 423)
The Acute Toxic Class Method (OECD TG 423) is a stepwise procedure used to assess the

acute oral toxicity of a substance.[18][19] It uses a reduced number of animals and aims to

classify a substance into a GHS toxicity category.[10]

Methodology Overview:
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Animal Selection: Healthy, young adult rodents (typically female rats) are used.[18]

Fasting: Animals are fasted (food, but not water is withheld) prior to dosing.[18]

Dose Administration: The test substance is administered in a single dose via gavage.[18][20]

The starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body

weight.[10]

Stepwise Procedure: The test is conducted in steps using 3 animals per step. The outcome

of each step (mortality or survival) determines the next step:

If mortality occurs, the test is repeated at a lower dose level.

If no mortality occurs, the test is repeated at a higher dose level.

Observations: Animals are observed for up to 14 days for signs of toxicity, including changes

in skin, fur, eyes, and behavior.[18]

Classification: The substance is classified based on the dose levels at which mortality is

observed, according to GHS categories.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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